Cas no 1246814-56-1 (rac Normepromazine Hydrochloride)

• Product Name: rac Normepromazine Hydrochloride
• CAS No: 1246814-56-1
• MF: C₁₈H₂₃ClN₂OS
• MW: 350.906022310257
• CID: 1059451
• PubChem ID: 71751233
• Update Time: 2025-07-20

rac Normepromazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac Normepromazine Hydrochloride
• rac Normepromazine H
• 1246814-56-1
• 3-(2-methoxyphenothiazin-10-yl)-N,2-dimethylpropan-1-amine;hydrochloride
• J-005109

• Inchi： 1S/C18H22N2OS.ClH/c1-13(11-19-2)12-20-15-6-4-5-7-17(15)22-18-9-8-14(21-3)10-16(18)20;/h4-10,13,19H,11-12H2,1-3H3;1H
• InChI Key： QQSHLCFVEORDPG-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2N(C2C=C(C=CC1=2)OC)CC(C)CNC

Computed Properties

• Exact Mass: 350.1219622g/mol
• Monoisotopic Mass: 350.1219622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on rac Normepromazine Hydrochloride

Professional Introduction to Rac Normepromazine Hydrochloride (CAS No. 1246814-56-1)

Rac Normepromazine Hydrochloride, a compound with the chemical identifier CAS No. 1246814-56-1, is a derivative of promazine hydrochloride that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique molecular structure and pharmacological properties, represents a promising candidate for further investigation in various therapeutic applications.

The chemical structure of Rac Normepromazine Hydrochloride consists of a benzhydryl group attached to a piperazine ring, with an additional hydrochloride salt form enhancing its solubility and bioavailability. This configuration imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of interest for researchers exploring novel therapeutic modalities.

In recent years, Rac Normepromazine Hydrochloride has been the focus of several studies aimed at elucidating its potential benefits in treating neurological and psychiatric disorders. Research indicates that this compound may exhibit properties similar to traditional antipsychotics but with a potentially reduced side effect profile. This makes it an attractive option for developing more tolerable and effective treatments for conditions such as schizophrenia and bipolar disorder.

One of the most compelling aspects of Rac Normepromazine Hydrochloride is its interaction with various neurotransmitter systems, particularly dopamine and serotonin receptors. Studies have shown that it can modulate these systems in ways that may provide relief from symptoms associated with mental health disorders without the severe side effects often associated with older antipsychotic medications. This has opened up new avenues for research into more refined and targeted therapies.

The development of Rac Normepromazine Hydrochloride has also been influenced by advancements in computational chemistry and molecular modeling techniques. These tools have allowed researchers to predict how the compound interacts with biological targets at a molecular level, providing insights into its mechanism of action and potential therapeutic efficacy. Such computational approaches are increasingly integral to drug discovery processes, enabling faster and more efficient identification of promising candidates like Rac Normepromazine Hydrochloride.

Furthermore, clinical trials have begun to explore the safety and efficacy of Rac Normepromazine Hydrochloride in human subjects. Preliminary results suggest that it may be effective in managing symptoms of psychiatric disorders while maintaining a favorable safety profile. These findings are crucial for advancing the compound from preclinical research to potential clinical use, where it could fill a significant gap in available treatments.

The future direction of research on Rac Normepromazine Hydrochloride includes optimizing its formulation for better delivery and absorption, as well as investigating its potential in combination therapies. By pairing this compound with other medications or therapeutic agents, researchers hope to achieve synergistic effects that could enhance treatment outcomes for patients suffering from complex mental health conditions.

As our understanding of the brain's complex neurochemistry continues to evolve, compounds like Rac Normepromazine Hydrochloride offer hope for more nuanced and effective treatments. The ongoing investigation into its properties and applications underscores the importance of continued investment in pharmaceutical research and development, particularly in areas where unmet medical needs remain significant.